Cas no 332145-19-4 (<br>2-amino-6-(2-phenylethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboni trile)

<br>2-amino-6-(2-phenylethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboni trile structure
332145-19-4 structure
Product Name:<br>2-amino-6-(2-phenylethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboni trile
CAS No:332145-19-4
MF:C16H17N3S
MW:283.391281843185
CID:3070507
PubChem ID:773666
Update Time:2025-04-21

<br>2-amino-6-(2-phenylethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboni trile Chemical and Physical Properties

Names and Identifiers

    • <br>2-amino-6-(2-phenylethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboni trile
    • AJ-292/13047014
    • CHEMBL1608286
    • AB00100621-01
    • 2-amino-6-phenethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
    • 2-amino-6-phenethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile
    • BDBM96591
    • 2-amino-6-(2-phenylethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile
    • 2-Amino-4,5,6,7-tetrahydro-6-(2-phenylethyl)thieno[2,3-c]pyridine-3-carbonitrile
    • Oprea1_592741
    • Oprea1_601043
    • 2-AMINO-6-PHENETHYL-4,5,6,7-TETRAHYDROTHIENO[2,3-C]PYRIDIN-3-YL CYANIDE
    • 2-Amino-6-phenethyl-4,5,6,7-tetrahydro-thieno[2,3-c]pyridine-3-carbonitrile
    • MLS000120857
    • cid_773666
    • STK067649
    • AKOS000547259
    • Cambridge id 5914377
    • HMS2328D19
    • SMR000118279
    • 2-azanyl-6-(2-phenylethyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
    • 2-AMINO-6-(2-PHENYLETHYL)-4H,5H,7H-THIENO[2,3-C]PYRIDINE-3-CARBONITRILE
    • 332145-19-4
    • 2-amino-6-(2-phenylethyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
    • DTXSID801134167
    • Inchi: 1S/C16H17N3S/c17-10-14-13-7-9-19(11-15(13)20-16(14)18)8-6-12-4-2-1-3-5-12/h1-5H,6-9,11,18H2
    • InChI Key: NEZXGGXPFJZLFK-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2=C1CN(CCC1C=CC=CC=1)CC2)N

Computed Properties

  • Exact Mass: 283.11431873Da
  • Monoisotopic Mass: 283.11431873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 81.3Ų
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